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Compound of Interest

Compound Name: Lasiol

Cat. No.: B145620 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the chemical pheromone Lasiol with alternative compounds. It

includes a summary of experimental data for performance comparison, detailed methodologies

for key experiments, and visual representations of experimental workflows.

Independent Verification of Lasiol's Structure
Lasiol, a pheromone identified from the mandibular gland secretion of the male ant Lasius

meridionalis, has the chemical structure (2S,3S)-2,3,6-trimethylhept-5-en-1-ol.[1] The structural

confirmation of this natural product has been independently verified through stereocontrolled

synthesis.

A key independent verification of Lasiol's structure was provided by the Mullins group, who

developed a stereocontrolled synthesis of (-)-Lasiol. This synthetic route unequivocally

established the absolute stereochemistry and connectivity of the molecule, confirming the

structure determined from the natural isolate.
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Compound IUPAC Name
Molecular
Formula

CAS Number Source

Lasiol

(2S,3S)-2,3,6-

trimethylhept-5-

en-1-ol

C10H20O 131479-19-1

Pheromone from

Lasius

meridionalis

ants[1]

Alternative 1

3-

Methylhentriacon

tane

C32H66 6902-66-5

Queen

pheromone in

Lasius ants[2][3]

Alternative 2
(Z)-9-

Hexadecenal
C16H30O 56219-04-6

Trail pheromone

component in

various ant

species

Performance Comparison of Lasiol and Alternatives
While direct comparative field studies quantifying the efficacy of Lasiol against other specific

Lasius pheromones are not readily available in the literature, the biological activity of related

compounds provides a basis for comparison. The primary function of these compounds is to

elicit specific behaviors in ants, such as trail-following, aggregation, and reproductive

regulation.

The performance of these semiochemicals is typically evaluated through behavioral assays

and electroantennography (EAG). Behavioral assays measure the observable response of ants

to the chemical, while EAG measures the electrical response of the ant's antenna, indicating

detection of the compound.

Lasiol has been identified as a component of the male mandibular gland secretion in Lasius

meridionalis, suggesting a role in chemical communication.

3-Methylhentriacontane is a key component of the queen pheromone in Lasius niger and

other species within the genus.[2][3] It has a demonstrated primer effect, inhibiting ovarian

development in worker ants, and a releaser effect, suppressing aggressive behavior.[2][3]
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(Z)-9-Hexadecenal is a well-studied trail pheromone component in numerous ant species.

Field trials have demonstrated its effectiveness in disrupting trail-following behavior and in

luring ants to baits for pest control purposes.

Experimental Protocols
Structure Elucidation of Natural Lasiol (Hypothetical
Protocol based on typical methods)
The original isolation and structure elucidation of Lasiol from Lasius meridionalis would have

likely followed a protocol similar to this:

Collection of Ants: Male Lasius meridionalis ants are collected.

Gland Dissection and Extraction: The mandibular glands are dissected and extracted with a

suitable organic solvent (e.g., hexane or dichloromethane) to obtain the crude pheromone

extract.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The crude extract is analyzed

by GC-MS to separate the individual components and obtain their mass spectra. This

provides the molecular weight and fragmentation pattern of Lasiol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The isolated Lasiol is subjected to 1H

and 13C NMR spectroscopy to determine the carbon-hydrogen framework and the

connectivity of the atoms.

Stereochemical Analysis: Chiral gas chromatography or synthesis of stereoisomers is

employed to determine the absolute configuration of the stereocenters.

Stereocontrolled Synthesis of (-)-Lasiol
The independent verification of Lasiol's structure through synthesis provides definitive proof of

its chemical identity. The detailed protocol for the Mullins synthesis of (-)-Lasiol would be found

in the primary research publication. A generalized workflow for such a synthesis is as follows:
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Click to download full resolution via product page

Stereocontrolled synthesis workflow for (-)-Lasiol.

Behavioral Assay: Trail-Following Response
This protocol outlines a typical laboratory experiment to assess the trail-following behavior of

ants in response to a chemical stimulus.

Ant Colony Maintenance: A healthy colony of the target ant species (e.g., Lasius niger) is

maintained in the laboratory under controlled conditions.

Preparation of Artificial Trails: A solution of the test compound (e.g., Lasiol or an alternative)

in a volatile solvent is prepared at a specific concentration. A trail is laid by applying the

solution onto a substrate (e.g., filter paper) in a defined path. A solvent-only trail serves as

the control.

Behavioral Observation: Individual worker ants are introduced to the start of the artificial trail.

Their behavior is recorded, noting the distance traveled along the trail and the time spent on

the trail.

Data Analysis: The data from multiple trials are statistically analyzed to determine if there is a

significant difference in the trail-following behavior between the test compound and the

control.
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Workflow for a typical ant trail-following behavioral assay.

Signaling Pathways

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b145620?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The perception of pheromones in insects involves the binding of the ligand to odorant receptors

(ORs) located on the dendrites of olfactory sensory neurons (OSNs) within the antennae. This

binding event triggers a signal transduction cascade that ultimately leads to the generation of

an action potential, which is transmitted to the brain and results in a behavioral response.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pheromone Molecule
(e.g., Lasiol)

Odorant Receptor (OR)
in Antennal Neuron

G-protein Activation

Second Messenger
Cascade (e.g., cAMP)

Ion Channel
Opening

Neuron
Depolarization

Action Potential
Generation

Signal to Brain
(Antennal Lobe)

Behavioral Response

Click to download full resolution via product page

Simplified signaling pathway for pheromone perception in insects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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